N-(5-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide

• IUPAC Name: N-[5-(1-methyl-2-oxopyridine-3-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide
• InChI: InChI=1S/C18H16N4O4S/c1-21-6-2-3-12(16(21)24)17(25)22-7-4-13-14(9-22)27-18(19-13)20-15(23)11-5-8-26-10-11/h2-3,5-6,8,10H,4,7,9H2,1H3,(H,19,20,23)
• InChI Key: PIXVUBSDDQYNFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=COC=C4
• Molecular Formula: C18H16N4O4S
• Molecular Weight: 384.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a furan ring, a pyridine ring, and a thiazole ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The compound contains several heterocyclic rings, which are rings that contain atoms of at least two different elements. These rings often contribute to the stability and reactivity of the molecule. The presence of nitrogen in the rings also suggests that this compound could act as a ligand, binding to metal ions or other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups like the carbonyl group could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, if it were an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from catalyzing its reaction.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity, studying its reactivity, and determining its physical and chemical properties.